(1-Ethyl-2-methanesulfonyl-1H-imidazol-5-yl)methanol
Description
Scientific Research Applications
Early Discovery Research
“(1-Ethyl-2-methanesulfonyl-1H-imidazol-5-yl)methanol” is provided to early discovery researchers as part of a collection of unique chemicals . This suggests that it could be used in the early stages of drug discovery and development, where researchers are looking for novel compounds with potential therapeutic effects.
Synthesis of Imidazole Derivatives
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . “(1-Ethyl-2-methanesulfonyl-1H-imidazol-5-yl)methanol” could potentially be used in the synthesis of imidazole derivatives, which have a broad range of chemical and biological properties .
Development of New Drugs
Imidazole has become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . Therefore, “(1-Ethyl-2-methanesulfonyl-1H-imidazol-5-yl)methanol” could potentially be used in the development of new drugs with these properties.
Pharmacokinetics Study
Metronidazole, a drug that contains an imidazole ring, has been studied for its pharmacokinetics . Given the structural similarity, “(1-Ethyl-2-methanesulfonyl-1H-imidazol-5-yl)methanol” could potentially be used in similar studies to understand how it is absorbed, distributed, metabolized, and excreted in the body.
Antimicrobial Research
Imidazole derivatives have shown antimicrobial properties . Therefore, “(1-Ethyl-2-methanesulfonyl-1H-imidazol-5-yl)methanol” could potentially be used in antimicrobial research.
Anti-inflammatory Research
Imidazole derivatives have shown anti-inflammatory properties . Therefore, “(1-Ethyl-2-methanesulfonyl-1H-imidazol-5-yl)methanol” could potentially be used in anti-inflammatory research.
properties
IUPAC Name |
(3-ethyl-2-methylsulfonylimidazol-4-yl)methanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O3S/c1-3-9-6(5-10)4-8-7(9)13(2,11)12/h4,10H,3,5H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WZVRJXUWISITKU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CN=C1S(=O)(=O)C)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Ethyl-2-methanesulfonyl-1H-imidazol-5-yl)methanol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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